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Compound of Interest

Compound Name:
(S)-N,N-dimethyl-1-

ferrocenylethylamine

Cat. No.: B12508032

Get Quote

Abstract & Scope
The Josiphos family of ligands (chiral ferrocenyl diphosphines) represents a gold standard in

asymmetric catalysis, particularly for high-turnover hydrogenations utilized in industrial

pharmaceutical synthesis (e.g., S-Metolachlor, Sitagliptin). The structural modularity and

electronic tunability of these ligands are derived entirely from their common precursor: Ugi’s

Amine (

-dimethyl-1-ferrocenylethylamine).

This guide details the application of enantiopure Ugi’s amine as the scaffold for synthesizing

Josiphos ligands.[1][2] Unlike standard substitution protocols, this workflow relies on two

distinct mechanistic phenomena: Diastereoselective Directed Ortho-Lithiation (DoM) and

Stereoretentive Nucleophilic Substitution via an iron-stabilized carbocation.[2]

The Precursor Profile: Ugi’s Amine
Ugi’s amine serves as the chiral template.[1] Its planar chirality (imposed by the substituted

ferrocene ring) and central chirality (at the ethylamine side chain) operate in tandem to direct
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incoming phosphines.

Property Specification

IUPAC Name

- or

-

-dimethyl-1-ferrocenylethylamine

Role Chiral Scaffold / Directing Group

Key Functionality

The dimethylamino group acts as a Directed

Metalation Group (DMG) for lithiation and a

leaving group for secondary phosphine

installation.

Chirality

Central (

-chiral) and Planar (

-chiral).

Stability
Air-stable oil/solid; oxidizes slowly over months

if stored improperly.

Mechanistic Principles
To successfully apply this precursor, one must understand the "Why" behind the "How." The

synthesis exploits the unique electronic properties of the ferrocene backbone.

Directed Ortho-Lithiation (DoM)
The dimethylamino group coordinates with the lithium atom of an alkyllithium base (e.g.,

-BuLi). This coordination "anchors" the base, forcing deprotonation at the ortho position of the
Cp ring. This induces planar chirality with high diastereoselectivity (

dr).

Stereoretentive Substitution ( with Retention)
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The second step involves replacing the dimethylamino group with a secondary phosphine.[1]

Classical organic chemistry suggests

reactions lead to racemization. However, in ferrocenyl systems, the iron atom donates electron
density to the empty p-orbital of the

-carbon cation. This forms a stable, configurationally rigid intermediate that blocks attack from
the "back," forcing the incoming nucleophile to attack from the same side the leaving group
departed.

Visualization: Reaction Pathway & Mechanism
The following diagram illustrates the workflow and the stereochemical logic.
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Figure 1: The synthetic workflow converting Ugi's Amine into Josiphos, highlighting the critical

iron-stabilized intermediates.

Detailed Protocol: Synthesis of -Josiphos
Target: Synthesis of $(R)-1-[(S)-2-(Diphenylphosphino)ferrocenyl]ethyldicyclohexylphosphine.

Precursor:

-Dimethyl-1-ferrocenylethylamine.
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Phase 1: Installation of the First Phosphine (DoM)
Reagents:

-Butyllithium (

in hexanes), TBME (tert-Butyl methyl ether), Chlorodiphenylphosphine (

).

Safety:

-BuLi is pyrophoric.

is corrosive and toxic. Perform all steps under Argon/Nitrogen.

Preparation: Charge a flame-dried Schlenk flask with

-Ugi’s amine (

) and anhydrous TBME (

).

Lithiation: Cool the solution to

(ice bath). Add

-BuLi (

,

) dropwise over 20 minutes.

Observation: The solution will darken (orange to reddish-brown).

Expert Insight: TBME is preferred over diethyl ether for industrial scaling due to higher

flash point and lower peroxide formation, though ether works well for small scale.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 1.5 hours.

Quench: Cool back to
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. Add

(

) dropwise.

Workup: Warm to RT and stir for 2 hours. Quench with saturated

. Extract with TBME, dry over

, and concentrate.

Checkpoint: Analyze via

-NMR. Product is the Aminophosphine Intermediate.

Phase 2: Stereoretentive Substitution (The "Josiphos"
Step)[2]

Reagents: Dicyclohexylphosphine (

), Acetic Acid (

), Acetic Anhydride (

).

Critical Parameter: The solvent must be acidic to protonate the amine and generate the

leaving group.

Mixing: In a Schlenk flask under inert atmosphere, dissolve the Aminophosphine

Intermediate (

) in degassed Acetic Acid (

).

Addition: Add Dicyclohexylphosphine (

,

).
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Note: Secondary phosphines are foul-smelling and oxidation-sensitive.

Reaction: Heat the mixture to

for 3–4 hours.

Mechanism:[2][3][4][5][6] The

protonates the dimethylamine. It leaves, generating the ferrocenyl carbocation. The

attacks immediately from the same face.

Workup: Cool to RT. Slowly neutralize with cold

or

solution (exothermic!). Extract with hexane or toluene.

Purification: Recrystallization from Ethanol/Hexane is common.

Alternative: If the ligand is an oil, convert it to a Copper(I) complex (using

) to obtain a stable solid, then decomplex with ethylenediamine when needed.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Diastereoselectivity (Step

1)

Temperature too high during

lithiation; fast addition of

-BuLi.

Maintain

or lower; ensure dropwise

addition to maximize

coordination time.

Racemization (Step 2)

Solvent not acidic enough;

presence of competing

nucleophiles.

Ensure use of pure Acetic

Acid. Avoid chloride ions if

possible (don't use HCl).

Oxidation of Ligand
Incomplete degassing of

solvents.

Josiphos ligands are air-

sensitive in solution. Use strict

Schlenk techniques.

Incomplete Substitution

Steric bulk of secondary

phosphine (

).

Increase temperature to

or use Acetic Anhydride as co-

solvent to drive the reaction.

References
Original Discovery & Mechanism: Togni, A., Breutel, C., Schnyder, A., Spindler, F., Landert,

H., & Tijani, A. (1994). A Novel Easily Accessible Chiral Ferrocenyldiphosphine for Highly

Enantioselective Hydrogenation, Allylic Alkylation, and Hydroboration Reactions. Journal of

the American Chemical Society.[7] Link

Industrial Application (Solvias/Metolachlor): Blaser, H. U., Brieden, W., Pugin, B., Spindler, F.,

Studer, M., & Togni, A. (2002). Solvias Josiphos ligands: from discovery to technical

applications.[8][9][10] Topics in Catalysis. Link

Protocol Validation (Organic Syntheses):Organic Syntheses Procedure for Ferrocenyl

Ligands (General reference for Ugi amine handling). Link

Retention of Configuration Mechanism: Togni, A., & Hayashi, T. (Eds.). (1995).[7]

Ferrocenes: Homogeneous Catalysis, Organic Synthesis, Materials Science. VCH.

(Foundational text on the Fe-carbocation stability).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://resources.strem.com/solvias_josiphos_ligand_kit.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fja00088a047
https://www.chimia.ch/chimia/article/download/2021_943/64/10702
https://en.wikipedia.org/wiki/Josiphos_ligands
https://www.researchgate.net/publication/225245024_Solvias_Josiphos_Ligands_From_Discovery_to_Technical_Applications
https://www.google.com/url?sa=E&q=https%3A%2F%2Flink.springer.com%2Farticle%2F10.1023%2FA%3A1016026626609
https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.orgsyn.org%2Fdemo.aspx%3Fprep%3Dv76p0006
https://resources.strem.com/solvias_josiphos_ligand_kit.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12508032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recent Protocol Improvements: Murphy, E. C., & Johnson, J. S. (2023). Simplified Synthesis

of an Air-Stable Copper-Complexed Josiphos Ligand via Ugi’s Amine. Synthesis. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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